11-[4-(benzyloxy)phenyl]-10-hexanoyl-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one 11-[4-(benzyloxy)phenyl]-10-hexanoyl-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC14749196
InChI: InChI=1S/C34H38N2O3/c1-4-5-7-16-31(38)36-29-15-11-10-14-27(29)35-28-21-34(2,3)22-30(37)32(28)33(36)25-17-19-26(20-18-25)39-23-24-12-8-6-9-13-24/h6,8-15,17-20,33,35H,4-5,7,16,21-23H2,1-3H3
SMILES:
Molecular Formula: C34H38N2O3
Molecular Weight: 522.7 g/mol

11-[4-(benzyloxy)phenyl]-10-hexanoyl-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

CAS No.:

Cat. No.: VC14749196

Molecular Formula: C34H38N2O3

Molecular Weight: 522.7 g/mol

* For research use only. Not for human or veterinary use.

11-[4-(benzyloxy)phenyl]-10-hexanoyl-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one -

Specification

Molecular Formula C34H38N2O3
Molecular Weight 522.7 g/mol
IUPAC Name 5-hexanoyl-9,9-dimethyl-6-(4-phenylmethoxyphenyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C34H38N2O3/c1-4-5-7-16-31(38)36-29-15-11-10-14-27(29)35-28-21-34(2,3)22-30(37)32(28)33(36)25-17-19-26(20-18-25)39-23-24-12-8-6-9-13-24/h6,8-15,17-20,33,35H,4-5,7,16,21-23H2,1-3H3
Standard InChI Key RANZMAZVGHIMHG-UHFFFAOYSA-N
Canonical SMILES CCCCCC(=O)N1C(C2=C(CC(CC2=O)(C)C)NC3=CC=CC=C31)C4=CC=C(C=C4)OCC5=CC=CC=C5

Introduction

The compound 11-[4-(benzyloxy)phenyl]-10-hexanoyl-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e] diazepin-1-one is a complex organic molecule belonging to the class of dibenzo diazepines. This class of compounds is known for its diverse pharmacological properties, including anxiolytic, sedative, and muscle relaxant effects, making them significant in medicinal chemistry.

Synthesis and Chemical Reactions

The synthesis of 11-[4-(benzyloxy)phenyl]-10-hexanoyl-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e] diazepin-1-one typically involves multi-step organic reactions. These reactions often include the formation of the dibenzo diazepine core and the attachment of various functional groups such as benzyloxy and hexanoyl substituents.

Synthesis Steps

  • Formation of the Diazepine Core: This involves the condensation of appropriate precursors to form the diazepine ring.

  • Attachment of Substituents: The benzyloxy and hexanoyl groups are attached to the core structure through further chemical reactions.

Biological Activities and Potential Applications

Compounds similar to 11-[4-(benzyloxy)phenyl]-10-hexanoyl-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e] diazepin-1-one exhibit a range of biological activities, including:

  • Anxiolytic and Sedative Effects: Common among dibenzo diazepines, these effects make them useful in treating anxiety disorders .

  • Muscle Relaxant Properties: Also typical of this class, these properties can be beneficial in treating muscle spasms.

  • Potential Antimicrobial and Antitumor Activities: Some dibenzo diazepines have shown antimicrobial and antitumor properties, though specific data for this compound is not available .

Research Findings and Data

CompoundMolecular FormulaMolecular Weight (g/mol)Biological Activity
11-[4-(Benzyloxy)phenyl]-10-hexanoyl-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e] diazepin-1-oneNot specifiedNot specifiedAnxiolytic, Sedative, Muscle Relaxant
11-(4-Methoxyphenyl)-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e] diazepin-1-one monohydrateC22H24N2O2·H2ONot specifiedAntidepressant, Antimicrobial, Analgesic
11-[3-(Benzyloxy)phenyl]-10-hexanoyl-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e] diazepin-1-oneC34H38N2O3522.7Potential Anxiolytic and Sedative

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